Cas no 1805882-66-9 (Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate)

• Product Name: Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate
• CAS No: 1805882-66-9
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 4950274
• Update Time: 2025-06-14

Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate

• Inchi： 1S/C13H14ClNO2/c1-2-17-13(16)12-7-10(4-3-5-15)6-11(8-12)9-14/h6-8H,2-4,9H2,1H3
• InChI Key： QBPMWKVRAIHVHD-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(=O)OCC)=CC(=C1)CCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 297
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate

Comprehensive Overview of Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate (CAS No. 1805882-66-9)

Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate (CAS No. 1805882-66-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its chloromethyl and cyanoethyl functional groups, serves as a versatile building block in the development of complex molecules. Its unique structural features make it invaluable for researchers exploring drug discovery, material science, and agrochemical formulations.

The compound's molecular structure, featuring a benzoate core with strategically placed substituents, enables diverse chemical transformations. Recent studies highlight its potential in catalyzed cross-coupling reactions, a hot topic in modern organic chemistry. As the demand for sustainable synthesis methods grows, Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate has emerged as a candidate for green chemistry applications due to its efficiency in multi-step reactions.

In pharmaceutical contexts, this compound aligns with trending research on small molecule inhibitors and bioconjugation techniques. Its cyanoethyl moiety is particularly relevant to proteolysis-targeting chimera (PROTAC) development, a breakthrough technology dominating recent literature. Analytical techniques like HPLC-MS and NMR spectroscopy are commonly employed to characterize its purity, reflecting industry standards for high-value intermediates.

The compound's stability under various conditions makes it suitable for scale-up production, addressing a critical need in process chemistry optimization. Current market trends show growing interest in such multifunctional intermediates that can streamline synthetic routes. Researchers frequently search for information about its solubility profile, storage recommendations, and compatibility with common reagents – all crucial for experimental design.

From a commercial perspective, CAS 1805882-66-9 represents an important niche product in the fine chemicals sector. Suppliers emphasize its role in custom synthesis projects, particularly for clients requiring tailored molecular architectures. The compound's structure-activity relationship potential continues to inspire investigations into novel applications across life sciences and advanced materials.

Quality control protocols for Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate typically involve rigorous chromatographic analysis to ensure consistency. This aligns with the pharmaceutical industry's focus on ICH guidelines and regulatory compliance. The compound's spectral data (including IR fingerprints and mass fragmentation patterns) are frequently documented to support analytical method development.

Emerging applications in biomaterials engineering have further expanded the relevance of this chemical entity. Its dual functionality allows for selective modifications, making it attractive for designing smart polymers and functional coatings. These developments correspond with increasing searches for performance additives and surface modification agents in technical databases.

In academic settings, 1805882-66-9 serves as an excellent case study for teaching advanced concepts in retrosynthetic analysis and protective group strategies. The compound's synthesis pathway illustrates important principles of regioselective control and functional group interconversion, making it valuable for chemical education resources.

Future research directions may explore its utility in click chemistry applications or as a precursor for heterocyclic compounds. The growing emphasis on structure-property relationships in chemical informatics suggests this compound could contribute to QSAR modeling databases. As synthetic methodologies evolve, Ethyl 3-(chloromethyl)-5-(2-cyanoethyl)benzoate remains a compound of continuing interest for innovation-driven applications.